Cas no 144603-05-4 (2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-)

• Product name: 2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-
• CAS No: 144603-05-4
• MF: C₁₈H₁₆NO₂-
• MW: 278.32514
• CID: 190501
• PubChem ID: 51372863

2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-
• 3-benzyl-1-ethyl-4-oxoquinolin-2-olate
• DTXSID90680092
• 3-Benzyl-1-ethyl-4-oxo-1,4-dihydroquinolin-2-olate
• 144603-05-4

• Inchi： InChI=1S/C18H17NO2/c1-2-19-16-11-7-6-10-14(16)17(20)15(18(19)21)12-13-8-4-3-5-9-13/h3-11,20H,2,12H2,1H3
• InChI Key： ZEQHGHSCUUMRBK-UHFFFAOYSA-N
• SMILES： C(N1C2C(=CC=CC=2)C(O)=C(CC2C=CC=CC=2)C1=O)C

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 278.118103753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 40.54